Cas no 2680827-45-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid
• CAS No: 2680827-45-4
• MF: C₂₈H₂₂N₂O₄
• MW: 450.485287189484
• CID: 5175328
• PubChem ID: 165914034
• Update Time: 2025-06-12

2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl](3-pyridinylmethyl)amino]-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid

• Inchi： 1S/C28H22N2O4/c31-27(32)24-13-5-6-14-26(24)30(17-19-8-7-15-29-16-19)28(33)34-18-25-22-11-3-1-9-20(22)21-10-2-4-12-23(21)25/h1-16,25H,17-18H2,(H,31,32)
• InChI Key： SQADXSPYSSBHBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=CC=CN=C1

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid (CAS: 2680827-45-4)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid (CAS: 2680827-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a fluorenylmethoxycarbonyl (Fmoc) group, a pyridinyl moiety, and a benzoic acid, serves as a versatile intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid can be efficiently coupled with amino acids under mild conditions, yielding high-purity peptides with minimal side reactions. This advancement is particularly relevant for the development of peptide-based therapeutics, where purity and yield are critical factors.

In addition to its applications in peptide synthesis, this compound has shown promise as a scaffold for designing enzyme inhibitors. Researchers at the University of Cambridge recently reported that derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid exhibit potent inhibitory activity against certain kinases involved in cancer progression. The pyridinyl and benzoic acid moieties were found to interact with key residues in the kinase active site, suggesting a potential pathway for the development of targeted kinase inhibitors. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters.

Another notable application of this compound lies in its use as a linker in drug conjugates. A recent study by a team at MIT highlighted its utility in creating stable linkages between small-molecule drugs and targeting ligands, such as antibodies or peptides. The Fmoc group's ability to be selectively removed under mild conditions makes it an attractive choice for constructing drug conjugates with controlled release properties. This research, published in ACS Chemical Biology in early 2024, opens new avenues for the design of next-generation targeted therapies.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid. Recent efforts have focused on improving the yield and reducing the cost of production, with some success reported in a 2023 Organic Process Research & Development paper. The authors described a streamlined synthetic route that minimizes the use of hazardous reagents and reduces the number of purification steps, making the compound more accessible for large-scale applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(pyridin-3-yl)methylamino)benzoic acid (CAS: 2680827-45-4) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a peptide synthesis intermediate, enzyme inhibitor scaffold, and drug conjugate linker underscores its potential to contribute to advancements in drug discovery and development. Future research will likely focus on expanding its applications and addressing the remaining challenges in its synthesis and utilization.